Cas no 2121991-19-1 (Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate)
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate
- 6-Chloro-2-methyl-1H-benzoimidazole-4-carboxylic acid methyl ester
-
- Inchi: 1S/C10H9ClN2O2/c1-5-12-8-4-6(11)3-7(9(8)13-5)10(14)15-2/h3-4H,1-2H3,(H,12,13)
- InChI Key: ZBSYZJPNOXXTME-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)OC)C2=C(C=1)NC(C)=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- XLogP3: 2.4
- Topological Polar Surface Area: 55
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069003597-1g |
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate |
2121991-19-1 | 95% | 1g |
$632.00 | 2023-09-02 | |
| Alichem | A069003597-5g |
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate |
2121991-19-1 | 95% | 5g |
$2046.60 | 2023-09-02 |
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate
Comprehensive Overview of Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate (CAS No. 2121991-19-1)
Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate (CAS No. 2121991-19-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzimidazole derivative has garnered significant attention due to its structural versatility and potential applications in drug discovery. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this methyl ester serves as a key intermediate for synthesizing biologically active molecules targeting various therapeutic areas.
The compound’s unique chloro-substituted benzimidazole core makes it particularly valuable for designing enzyme inhibitors and receptor modulators. Researchers have explored its role in developing anticancer agents, given the rising global focus on oncology research. Its carboxylate moiety allows for further functionalization, aligning with current trends in fragment-based drug design—a hot topic in AI-driven drug discovery platforms. The methyl group at the 2-position enhances metabolic stability, a critical factor addressed in recent ADME optimization studies.
In agrochemical applications, Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate demonstrates potential as a precursor for crop protection agents. With sustainable agriculture gaining traction, this compound’s derivatives could contribute to next-generation pesticide formulations with improved environmental profiles. Its heterocyclic scaffold is frequently discussed in patents related to plant disease resistance, addressing growers’ concerns about yield optimization—a frequently searched topic in agricultural forums.
Synthetic accessibility remains a key advantage of this compound. Recent publications highlight its efficient preparation via Pd-catalyzed cross-coupling reactions, reflecting the pharmaceutical industry’s shift toward transition metal catalysis. Analytical data (HPLC purity >98%) confirms its suitability for high-throughput screening, meeting the stringent requirements of contract research organizations (CROs)—a sector experiencing exponential growth due to outsourcing trends.
From a regulatory perspective, the compound’s non-hazardous classification under standard safety protocols facilitates its global trade. This aspect is crucial for chemical suppliers navigating increasingly complex compliance landscapes, a recurring theme in chemical industry webinars. Storage recommendations emphasize stability under ambient conditions, reducing logistical challenges—a practical consideration often queried in procurement databases.
Emerging applications include its use in material science, particularly for designing organic semiconductors. The conjugated system within its structure shows promise for optoelectronic devices, coinciding with the surge in renewable energy research. This dual pharmaceutical-material science utility positions CAS 2121991-19-1 as a multidisciplinary research tool, frequently cited in cross-disciplinary publications.
Market analysts note growing procurement of this compound by biotech startups specializing in AI-assisted molecular design. Its structural features align with machine learning models predicting bioisosteric replacements—a trending search term in computational chemistry circles. Suppliers report increased demand for custom synthesis services involving this scaffold, reflecting industry needs for tailored building blocks.
Quality control protocols for Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate typically involve GC-MS and NMR verification, ensuring batch-to-batch reproducibility—a critical parameter for preclinical studies. The compound’s chromatographic behavior has been extensively documented, supporting its inclusion in combinatorial chemistry libraries. These technical details frequently appear in method development discussions across research platforms.
Environmental fate studies indicate favorable biodegradation characteristics for this ester, relevant to green chemistry initiatives. Such data responds to growing queries about benign-by-design compounds in academic and industrial forums. The chlorine substituent’s positional stability minimizes unwanted byproducts during transformations, a feature highlighted in recent process chemistry literature.
In conclusion, Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate (CAS 2121991-19-1) represents a strategically important chemical intermediate with expanding applications across life sciences and material engineering. Its balanced properties address contemporary research needs while complying with evolving sustainability standards—making it a recurring subject in both scientific literature and commercial inquiries.
2121991-19-1 (Methyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)